Cas no 2171883-36-4 (2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}oxy)acetic acid)

• Product Name: 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}oxy)acetic acid
• CAS No: 2171883-36-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6358916
• PubChem ID: 165812069
• Update Time: 2025-09-28

2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}oxy)acetic acid
• 2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-4-yl}oxy)acetic acid
• 2171883-36-4
• EN300-1481891

• Inchi： 1S/C27H32N2O6/c1-27(2,15-24(30)29-13-11-18(12-14-29)34-17-25(31)32)28-26(33)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23H,11-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： MFSYREWVQZUSCB-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CCN(C(CC(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}oxy)acetic acid

Comprehensive Overview of 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}oxy)acetic acid (CAS No. 2171883-36-4)

2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}oxy)acetic acid (CAS No. 2171883-36-4) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique piperidine-4-yloxy acetic acid backbone coupled with an Fmoc-protected amino group, making it a critical intermediate for constructing complex peptide-based therapeutics. Its molecular structure enables precise modifications, aligning with the growing demand for targeted drug delivery systems and bioconjugation techniques.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group in this compound serves as a temporary protecting group during solid-phase peptide synthesis (SPPS), a technique dominating modern peptide manufacturing. Researchers favor CAS 2171883-36-4 for its stability under basic conditions and ease of deprotection using mild reagents like piperidine. This aligns with the industry's shift toward green chemistry and sustainable synthesis, as it reduces hazardous waste generation compared to older Boc (tert-butoxycarbonyl) strategies.

Recent studies highlight the role of 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}oxy)acetic acid in developing peptide-drug conjugates (PDCs), a hot topic in oncology research. Its carboxylic acid terminus allows covalent linkage to therapeutic payloads, while the piperidine moiety enhances membrane permeability—a key challenge in bioavailability optimization. These properties address frequent search queries like "how to improve peptide stability in vivo" and "peptide linker technologies for ADCs."

Analytical characterization of CAS 2171883-36-4 typically involves HPLC-MS and NMR spectroscopy, ensuring compliance with ICH Q6A guidelines for impurities. The compound's chromatographic purity (>95%) makes it suitable for GMP-grade applications, meeting the pharmaceutical industry's emphasis on quality-by-design (QbD) principles. This responds to trending searches such as "HPLC methods for Fmoc-amino acids" and "regulatory standards for peptide intermediates."

Beyond therapeutics, 2171883-36-4 finds applications in proteomics research, particularly in designing activity-based probes (ABPs) for enzyme studies. Its reactive carboxyl group facilitates labeling with fluorophores or biotin, addressing the demand for multifunctional biochemical tools. This versatility connects with popular topics like "click chemistry in probe design" and "next-generation protein profiling."

Storage recommendations for this compound emphasize -20°C desiccated conditions to prevent Fmoc group degradation, a common concern reflected in searches like "long-term storage of Fmoc compounds." Suppliers often provide COA (Certificate of Analysis) with detailed residual solvent data, catering to the increasing focus on supply chain transparency in preclinical research.

In conclusion, 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}oxy)acetic acid represents a sophisticated tool bridging peptide chemistry and biopharmaceutical innovation. Its structural features and applications resonate with current trends in personalized medicine and high-throughput screening, making it a compound of enduring relevance in life science research.